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Compound of Interest

Compound Name: Erk-IN-2

Cat. No.: B12433064

Essential Safety and Handling Guide for Erk-IN-2

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling potent chemical compounds like Erk-IN-2. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a culture of safety and build trust in laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Erk-IN-2 (CAS No. 2743576-56-7) was not
publicly available at the time of this writing. The following safety recommendations are based
on the general handling procedures for potent, biologically active small molecules and
information from the Material Safety Data Sheet (MSDS) of a similar compound, ERK2 IN-5. It
is crucial to perform a thorough risk assessment for your specific laboratory conditions and to
handle Erk-IN-2 with caution.

Compound Information and Properties

Erk-IN-2 is a potent and highly selective inhibitor of ERK2, a key protein in the MAPK signaling
pathway.[1] Due to its biological activity, it should be handled with care to avoid potential off-
target effects.[1]
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Property Information Source
Product Name Erk-IN-2 [1]

CAS Number 2743576-56-7

Molecular Formula C16H18CIN502

Molecular Weight 347.80 g/mol

IC50 1.8 nM for ERK2 [1]
Storage (Powder) 2 years at -20°C [1]
Storage (in DMSO) -28\:)Vf§ks at 4°C, 6 months at o

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety.

Core PPE Requirements:

o Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes
and airborne patrticles.

« Hand Protection: Wear protective gloves (e.g., nitrile) at all times. Change gloves
immediately if they become contaminated.

o Body Protection: A lab coat or impervious clothing should be worn to protect the skin.

o Respiratory Protection: Use a suitable respirator, especially when handling the powder form
outside of a certified chemical fume hood, to avoid inhalation of dust.

Emergency Preparedness:

An accessible safety shower and eyewash station are critical in case of accidental exposure.

Operational and Disposal Plans
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A clear, step-by-step plan for handling and disposing of Erk-IN-2 is crucial for maintaining a
safe laboratory environment.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

o Weighing: To prevent inhalation of the powder, weigh the compound in a fume hood or a
ventilated balance enclosure.

e Dissolving: When preparing solutions, add the solvent to the compound slowly to avoid
splashing.

o General Hygiene: Avoid all personal contact with the compound. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.

Storage:

Store Erk-IN-2 in a tightly sealed container in a cool, well-ventilated area, away from direct
sunlight and sources of ignition. Recommended storage temperatures are -20°C for the powder
and -80°C for solutions in solvent.[1]

Disposal Plan:

Dispose of Erk-IN-2 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. The compound should be disposed of as hazardous
waste. Do not allow the chemical to enter drains or waterways.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:

o If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Get medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

Spill Response:

o Evacuate: Clear the area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

» Contain: Use an absorbent material to contain the spill.

o Clean: Carefully clean the spill area with an appropriate decontaminating agent.

o Dispose: Collect all contaminated materials in a sealed container for hazardous waste
disposal.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Erk-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cdn.origene.com/sds/cs703576.pdf
https://www.benchchem.com/product/b12433064#personal-protective-equipment-for-handling-erk-in-2
https://www.benchchem.com/product/b12433064#personal-protective-equipment-for-handling-erk-in-2
https://www.benchchem.com/product/b12433064#personal-protective-equipment-for-handling-erk-in-2
https://www.benchchem.com/product/b12433064#personal-protective-equipment-for-handling-erk-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12433064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12433064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

